Cas no 1806067-68-4 (Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1806067-68-4
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4812981
• Update Time: 2025-10-29

Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H10F6N2O3/c1-2-21-9(20)7-6(10(12,13)14)8(22-11(15,16)17)5(3-18)4-19-7/h4H,2-3,18H2,1H3
• InChI Key： OZEOEGLDZMVCBF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=NC=C(CN)C=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806067-68-4): A Comprehensive Overview

Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806067-68-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural features of Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate make it a particularly intriguing molecule for further investigation. The presence of multiple functional groups, including an aminomethyl side chain, trifluoromethoxy substituent, and trifluoromethyl group, contributes to its unique chemical properties and reactivity. These features not only influence its interactions with biological targets but also play a crucial role in determining its pharmacokinetic behavior.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacological activity. The trifluoromethoxy and trifluoromethyl groups in Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate are prime examples of such fluorinated moieties that have been strategically incorporated to optimize drug-like properties.

The aminomethyl group in this compound serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate a valuable scaffold for medicinal chemists seeking to develop new therapeutic agents.

The compound's potential applications extend across various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural motifs have prompted researchers to explore its interactions with enzymes and receptors implicated in these diseases. For instance, studies have suggested that the combination of the trifluoromethoxy, trifluoromethyl, and aminomethyl groups may enhance binding to specific targets, leading to improved efficacy and reduced side effects.

The synthesis of Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the expertise required to produce it on an industrial scale.

In terms of biological evaluation, preliminary studies have demonstrated promising results regarding the pharmacological properties of Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate. In vitro assays have revealed potential activity against key enzymes involved in disease pathways, suggesting its suitability for further development as a lead compound. Additionally, computational modeling has been utilized to predict how modifications to its structure might enhance its binding affinity and selectivity.

The integration of cutting-edge technologies into the study of Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has accelerated progress in understanding its mechanism of action. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and conformational dynamics. These structural insights are crucial for guiding the design of next-generation derivatives with improved pharmacological profiles.

The regulatory landscape for novel pharmaceutical compounds like Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is essential before any clinical trials can be initiated. The compound's journey from laboratory discovery to potential market approval involves multiple stages of evaluation, each designed to ensure its safety and efficacy for human use.

The role of fluorinated compounds in modern drug discovery cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, making them indispensable in the development of next-generation therapeutics. Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate exemplifies this trend by incorporating multiple fluorinated moieties that enhance its drug-like characteristics.

Ongoing research efforts continue to explore new synthetic routes and applications for Ethyl 5-(aminomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate. Collaborative initiatives between academic institutions and pharmaceutical companies are driving innovation in this field, paving the way for novel treatments targeting unmet medical needs. As our understanding of this compound grows, so too does its potential to contribute significantly to human health.